Cas no 1855118-65-8 (3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-phenylpropane-1-sulfonyl chloride)

• Product Name: 3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-phenylpropane-1-sulfonyl chloride
• CAS No: 1855118-65-8
• MF: C₁₇H₁₄ClNO₅S
• MW: 379.814762592316
• CID: 6101758
• PubChem ID: 165492961
• Update Time: 2025-10-21

3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-phenylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1855118-65-8
• 3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-phenylpropane-1-sulfonyl chloride
• EN300-1145087

• Inchi： 1S/C17H14ClNO5S/c18-25(22,23)11-13(12-6-2-1-3-7-12)10-24-19-16(20)14-8-4-5-9-15(14)17(19)21/h1-9,13H,10-11H2
• InChI Key： YAQVTPNMCXAFJR-UHFFFAOYSA-N
• SMILES： ClS(CC(C1C=CC=CC=1)CON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 379.0281214g/mol
• Monoisotopic Mass: 379.0281214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.1Ų

Additional information on 3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-phenylpropane-1-sulfonyl chloride

Recent Advances in the Study of 3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-phenylpropane-1-sulfonyl chloride (CAS: 1855118-65-8)

The compound 3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-phenylpropane-1-sulfonyl chloride (CAS: 1855118-65-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This sulfonyl chloride derivative, characterized by its isoindole-1,3-dione moiety, has been explored as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and covalent protein modifiers.

Recent studies have focused on the compound's reactivity as an electrophilic sulfonylation agent, enabling the selective modification of nucleophilic residues in proteins and peptides. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of irreversible inhibitors targeting cysteine proteases, a class of enzymes implicated in various pathological conditions, including cancer and inflammatory diseases. The researchers highlighted the compound's ability to form stable thioether linkages with catalytic cysteine residues, leading to potent and selective enzyme inhibition.

Structural-activity relationship (SAR) studies have revealed that the phenylpropane scaffold contributes to optimal binding orientation, while the isoindole-1,3-dione moiety enhances membrane permeability. Computational docking simulations, as reported in a recent Bioorganic Chemistry article, suggest that the compound adopts a favorable conformation for interacting with hydrophobic pockets in target proteins, explaining its observed selectivity profile.

From a synthetic chemistry perspective, novel routes for the preparation of 1855118-65-8 have been developed to improve yield and purity. A 2024 patent application describes an optimized procedure using microwave-assisted synthesis, reducing reaction times from hours to minutes while maintaining excellent regioselectivity. This advancement addresses previous challenges associated with the instability of sulfonyl chloride intermediates under conventional heating conditions.

In drug discovery applications, researchers have employed 1855118-65-8 as a key building block for PROTAC (proteolysis-targeting chimera) development. Its ability to covalently engage E3 ubiquitin ligases while leaving the warhead available for target protein binding makes it particularly valuable for this emerging therapeutic modality. Recent preclinical data presented at the 2024 American Chemical Society meeting showed promising results in targeted protein degradation strategies for previously "undruggable" targets.

Safety and toxicity assessments have progressed in parallel with these applications. In vitro studies using human hepatocytes indicate moderate metabolic stability, with the primary clearance pathway involving glutathione conjugation. Researchers are currently exploring structural modifications to improve pharmacokinetic properties while maintaining the compound's valuable reactivity profile.

Looking forward, the unique properties of 3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-phenylpropane-1-sulfonyl chloride position it as a promising tool compound for chemical biology research and a potential starting point for therapeutic development. Ongoing studies are investigating its applications in targeted covalent inhibitor design, chemical probe development, and bioconjugation strategies. The compound's versatility across these diverse applications underscores its importance in contemporary medicinal chemistry research.